![molecular formula C20H21ClN4O2S B296626 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide](/img/structure/B296626.png)
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide
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Overview
Description
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound belongs to the class of triazole derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.
Mechanism of Action
The mechanism of action of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties, which make it a promising candidate for the development of new therapeutics. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for the study of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide. One direction is to further investigate the mechanism of action of this compound. Another direction is to study the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.
Synthesis Methods
The synthesis of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide involves the reaction of 2-chlorobenzaldehyde with ethyl acetoacetate to form 2-(2-chlorophenyl)ethylidene ethyl acetoacetate. This intermediate is then reacted with thiosemicarbazide to form this compound.
Scientific Research Applications
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide has been studied for its potential therapeutic applications in various scientific research studies. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
Properties
Molecular Formula |
C20H21ClN4O2S |
---|---|
Molecular Weight |
416.9 g/mol |
IUPAC Name |
2-[3-(2-chlorophenyl)-4-ethyl-5-sulfanylidene-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C20H21ClN4O2S/c1-3-24-19(16-7-5-6-8-17(16)21)23-25(20(24)28)13-18(26)22-14-9-11-15(12-10-14)27-4-2/h5-12H,3-4,13H2,1-2H3,(H,22,26) |
InChI Key |
DXJNMCAGRBCYBR-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN(C1=S)CC(=O)NC2=CC=C(C=C2)OCC)C3=CC=CC=C3Cl |
Canonical SMILES |
CCN1C(=NN(C1=S)CC(=O)NC2=CC=C(C=C2)OCC)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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